Cas no 10365-11-4 (1-Propanone,1,3-bis(2,5-dimethoxyphenyl)-)

1-Propanone,1,3-bis(2,5-dimethoxyphenyl)- structure
10365-11-4 structure
Product Name:1-Propanone,1,3-bis(2,5-dimethoxyphenyl)-
CAS No:10365-11-4
MF:C19H22O5
MW:330.374986171722
CID:118559
Update Time:2024-01-25

1-Propanone,1,3-bis(2,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1,3-bis(2,5-dimethoxyphenyl)-
    • 1,3-BIS(2,5-DIMETHOXYPHENYL)-1-PROPANONE
    • 1,3-bis(2,5-dimethoxyphenyl)propan-1-one
    • 2,2',5,5'-Tetramethoxybenzylacetophenone
    • 2,5,2',5'-Tetramethoxy-dihydrochalkon
    • 3-(2,5-dimethoxybenzyl)pentane-2,4-dione
    • 3-(2,5-dimethoxyphenyl)-2',5'-dimethoxypropiophenone
    • 3-acetyl-4-(2', 5'-dimethoxyphenyl)-2-butanone
    • AC1L7STE
    • CTK1C4835
    • NSC243030
    • Gibberellin (GA 4+7)
    • 1-Propanone, 1,3-bis(2,5-dimethoxyphenyl)-
    • (1R,2R,5S,8S,9S,10R,11S,12S)-5,12-Dihydroxy-11-methyl-6-methylene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadec-13-ene-9-carboxylic acid
    • Inchi: 1S/C19H22O5/c1-21-14-6-9-18(23-3)13(11-14)5-8-17(20)16-12-15(22-2)7-10-19(16)24-4/h6-7,9-12H,5,8H2,1-4H3
    • InChI Key: RKQGBJGWGDXNSE-UHFFFAOYSA-N
    • SMILES: C(C1=CC(OC)=CC=C1OC)(=O)CCC1=CC(OC)=CC=C1OC

Computed Properties

  • Exact Mass: 346.14166

Experimental Properties

  • Density: 1.123±0.06 g/cm3(Predicted)
  • Melting Point: 80 °C
  • Boiling Point: 486.3±45.0 °C(Predicted)
  • PSA: 104.06
  • LogP: 1.02710
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